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Compound of Interest

Compound Name:
2-Fluoro-4-hydroxyphenylboronic

acid

Cat. No.: B591563 Get Quote

An In-depth Technical Guide to the Safety and Handling of 2-Fluoro-4-hydroxyphenylboronic
acid

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 2-Fluoro-4-
hydroxyphenylboronic acid (CAS No. 1376989-43-3). The following sections detail the

physical and chemical properties, potential hazards, recommended handling procedures, and

emergency protocols to ensure the safe use of this compound in a laboratory setting.

Compound Identification and Properties
2-Fluoro-4-hydroxyphenylboronic acid is a substituted arylboronic acid, a class of

compounds widely used in organic synthesis, particularly in Suzuki-Miyaura cross-coupling

reactions. Its specific properties are summarized below.

Table 1: Physical and Chemical Properties of 2-Fluoro-4-hydroxyphenylboronic acid

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b591563?utm_src=pdf-interest
https://www.benchchem.com/product/b591563?utm_src=pdf-body
https://www.benchchem.com/product/b591563?utm_src=pdf-body
https://www.benchchem.com/product/b591563?utm_src=pdf-body
https://www.benchchem.com/product/b591563?utm_src=pdf-body
https://www.benchchem.com/product/b591563?utm_src=pdf-body
https://www.benchchem.com/product/b591563?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b591563?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

CAS Number 1376989-43-3 [1][2][3]

Molecular Formula C₆H₆BFO₃ [3]

Molecular Weight 155.92 g/mol [3]

Appearance Solid

Purity ≥97% [3]

Storage Temperature 2-8°C, Sealed in dry conditions [4]

Solubility
DMSO (Slightly), Methanol

(Slightly)
[4]

Boiling Point 357.3±52.0 °C (Predicted) [4]

Density 1.42±0.1 g/cm³ (Predicted) [4]

pKa 8.67±0.31 (Predicted) [4]

Hazard Identification and Classification
This compound is classified as hazardous. The primary hazards are associated with irritation to

the skin, eyes, and respiratory system.

Table 2: Hazard Identification for 2-Fluoro-4-hydroxyphenylboronic acid
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Hazard
Classification

GHS Pictogram Signal Word Hazard Statements

Skin

Corrosion/Irritation

(Category 2)

GHS07 Warning
H315: Causes skin

irritation

Serious Eye

Damage/Eye Irritation

(Category 2A)

GHS07 Warning
H319: Causes serious

eye irritation

Specific target organ

toxicity — single

exposure (Respiratory

tract irritation)

(Category 3)

GHS07 Warning
H335: May cause

respiratory irritation

Acute Toxicity (Oral,

Category 4)
GHS07 Warning

H302: Harmful if

swallowed

Source:[5]

Safe Handling and Storage Protocols
Adherence to strict safety protocols is essential when working with 2-Fluoro-4-
hydroxyphenylboronic acid to minimize exposure and ensure a safe laboratory environment.

Personal Protective Equipment (PPE)
A comprehensive approach to personal protection is critical. The following PPE is required

when handling this compound:

Table 3: Recommended Personal Protective Equipment (PPE)
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PPE Category Specification Rationale

Eye Protection

Chemical safety goggles

meeting ANSI Z87.1 standard

or a face shield.

Protects eyes from dust

particles and potential

splashes.[6]

Hand Protection
Chemically resistant gloves

(e.g., disposable nitrile gloves).

Prevents skin contact. Gloves

should be inspected before

use and changed immediately

upon contamination.

Body Protection

A flame-resistant lab coat, fully

buttoned. Long pants and

closed-toe, closed-heel shoes

are mandatory.

Protects skin from accidental

spills.

Respiratory Protection

Required when dusts are

generated. Use a

NIOSH/MSHA approved

respirator if engineering

controls are insufficient.

Prevents inhalation of the

powdered compound, which

can cause respiratory irritation.

[7]

Engineering Controls
Engineering controls should be the primary means of exposure reduction.

Ventilation: Use only in a well-ventilated area, preferably within a chemical fume hood.[8]

Eye Wash Stations and Safety Showers: Ensure that eyewash stations and safety showers

are close to the workstation location.[6][9]

Handling Procedures
Avoid all personal contact, including inhalation.[8]

Avoid formation of dust and aerosols.[8][10]

Do not eat, drink, or smoke when using this product.
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Wash hands and any exposed skin thoroughly after handling.[9]

Keep containers tightly sealed when not in use.

Storage Procedures
Store in a cool, dry, and well-ventilated place.[10]

Keep container tightly closed.

Recommended storage temperature is 2-8°C.[4]

Store away from incompatible materials such as strong oxidizing agents, strong acids, and

strong bases.[10]

Emergency Procedures
In the event of an exposure or spill, follow these emergency procedures immediately.

Table 4: First-Aid Measures
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Exposure Route First-Aid Protocol

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.[6][9]

Skin Contact

Immediately wash off with soap and plenty of

water for at least 15 minutes while removing all

contaminated clothing and shoes. If skin

irritation persists, seek medical attention.[6][9]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.[6][9]

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Seek immediate medical

attention.[5]

Accidental Release Measures
Personal Precautions: Wear appropriate personal protective equipment (see Table 3).

Evacuate personnel to a safe area. Ensure adequate ventilation. Avoid breathing dust.[8][11]

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains.[11]

Methods for Cleaning Up: Sweep up and shovel into a suitable, closed container for

disposal. Avoid generating dust.[6]

Fire and Explosion Hazards
While specific fire and explosion data for 2-Fluoro-4-hydroxyphenylboronic acid are not

readily available, general precautions for solid organic compounds should be followed.
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Extinguishing Media: Use water spray, carbon dioxide (CO2), dry chemical, or alcohol-

resistant foam.[10]

Hazardous Combustion Products: Thermal decomposition can lead to the release of irritating

gases and vapors, including carbon monoxide (CO), carbon dioxide (CO2), oxides of boron,

and hydrogen fluoride.[6]

Firefighting Procedures: As in any fire, wear a self-contained breathing apparatus (SCBA)

with a full face-piece operated in pressure-demand or other positive pressure mode, and full

protective gear.[6]

Disposal Considerations
Dispose of this chemical and its container in accordance with all applicable federal, state, and

local regulations. Chemical waste generators must determine whether a discarded chemical is

classified as a hazardous waste.

Experimental Protocols and Logical Relationships
The following diagrams illustrate the logical workflow for safe handling and emergency

response.

Preparation Handling Post-Experiment

Assess Hazards
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Ensure Engineering
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Weigh/Transfer Compound
in a Fume Hood Perform Experiment Keep Container
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Click to download full resolution via product page

Figure 1: A logical workflow for the safe handling of 2-Fluoro-4-hydroxyphenylboronic acid.
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Spill Response Exposure Response
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Figure 2: A workflow diagram for emergency response to a spill or exposure incident.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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